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Abstract
O-Decylhydroxylamine (C₁₀H₂₃NO) is an amphiphilic molecule characterized by a ten-carbon

hydrophobic alkyl chain and a polar hydroxylamine headgroup. This unique structure imparts

surfactant-like properties, making it a molecule of significant interest in various scientific and

industrial fields, including organic synthesis, materials science, and particularly in the realm of

drug delivery. This technical guide provides a comprehensive overview of the core amphiphilic

properties of O-Decylhydroxylamine, including its physicochemical characteristics, synthesis,

and self-assembly behavior. Detailed experimental protocols for its synthesis and the

characterization of its amphiphilic nature are presented, alongside a discussion of its potential

applications in forming micellar structures for the encapsulation and delivery of therapeutic

agents.

Physicochemical Properties of O-
Decylhydroxylamine
O-Decylhydroxylamine's amphiphilicity arises from the distinct properties of its two constituent

parts: the long, nonpolar decyl chain, which is hydrophobic, and the polar hydroxylamine group

(-ONH₂), which is hydrophilic. This dual nature governs its solubility and interfacial behavior. It

is generally poorly soluble in water but exhibits good solubility in organic solvents[1].
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While specific experimental values for the critical micelle concentration (CMC) and surface

tension of pure O-Decylhydroxylamine are not readily available in publicly accessible

literature, its structural similarity to other long-chain cationic surfactants suggests it will form

micelles in aqueous solutions. The hydrochloride salt, O-Decylhydroxylamine hydrochloride,

would be expected to be more water-soluble and exhibit more pronounced surfactant

properties.

For comparative purposes, the CMC of other single-chain cationic surfactants with similar alkyl

chain lengths, such as decyltrimethylammonium bromide (DTAB), is in the millimolar range in

aqueous solutions[2]. It is anticipated that O-Decylhydroxylamine hydrochloride would exhibit

a similar CMC.

Table 1: Physicochemical Data of O-Decylhydroxylamine

Property Value Source

Molecular Formula C₁₀H₂₃NO [3][4]

Molecular Weight 173.30 g/mol [5]

Appearance

Colorless to off-white

crystalline solid (hydrochloride

salt)

[General knowledge]

Solubility
Poorly soluble in water, soluble

in organic solvents
[1]

Computed XLogP3 4.4 [5]

Topological Polar Surface Area 35.3 Å² [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Synthesis of O-Decylhydroxylamine
A common and effective method for the synthesis of O-alkylhydroxylamines is a modified

Gabriel synthesis. This multi-step process typically involves the O-alkylation of a protected
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hydroxylamine equivalent, followed by deprotection to yield the desired product. The

hydrochloride salt is often prepared to improve stability and handling.

Experimental Protocol: Synthesis of O-
Decylhydroxylamine Hydrochloride
This protocol is a representative procedure based on general methods for the synthesis of O-

alkylhydroxylamines.

Materials:

N-Hydroxyphthalimide

1-Bromodecane

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Hydrazine hydrate (N₂H₄·H₂O)

Ethanol (EtOH)

Hydrochloric acid (HCl)

Diethyl ether

Dichloromethane (CH₂Cl₂)

Magnesium sulfate (MgSO₄)

Procedure:

O-Alkylation of N-Hydroxyphthalimide:

In a round-bottom flask, dissolve N-hydroxyphthalimide (1.0 eq) and 1-bromodecane (1.1

eq) in anhydrous DMF.
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Add anhydrous potassium carbonate (1.5 eq) to the mixture.

Stir the reaction mixture at room temperature for 24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice-water and extract with

dichloromethane.

Wash the organic layer with water and brine, then dry over anhydrous MgSO₄.

Concentrate the organic phase under reduced pressure to obtain N-(decyloxy)phthalimide.

Hydrazinolysis of N-(decyloxy)phthalimide:

Dissolve the crude N-(decyloxy)phthalimide in ethanol in a round-bottom flask.

Add hydrazine hydrate (1.5 eq) dropwise to the solution at room temperature.

A white precipitate of phthalhydrazide will form.

Stir the mixture at room temperature for 4-6 hours.

Filter off the precipitate and wash it with ethanol.

Formation and Isolation of the Hydrochloride Salt:

Combine the filtrate and washings and concentrate under reduced pressure.

Dissolve the resulting oil in diethyl ether.

Cool the solution in an ice bath and bubble hydrogen chloride gas through it, or add a

solution of HCl in diethyl ether, until precipitation is complete.

Collect the white precipitate of O-Decylhydroxylamine hydrochloride by filtration.

Wash the product with cold diethyl ether and dry under vacuum.

Diagram 1: Synthesis Workflow for O-Decylhydroxylamine Hydrochloride
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Step 1: O-Alkylation Step 2: Hydrazinolysis Step 3: Salt Formation

N-Hydroxyphthalimide +
 1-Bromodecane K2CO3, DMF

Reaction
N-(decyloxy)phthalimide

Product
N-(decyloxy)phthalimide Hydrazine Hydrate, EtOH

Reaction
O-Decylhydroxylamine

(in solution)

Product
O-Decylhydroxylamine HCl in Diethyl Ether

Reaction
O-Decylhydroxylamine

Hydrochloride (precipitate)

Product

Click to download full resolution via product page

Caption: Synthesis of O-Decylhydroxylamine Hydrochloride.

Characterization of Amphiphilic Properties
The amphiphilic nature of O-Decylhydroxylamine can be quantitatively characterized by

determining its critical micelle concentration (CMC) and by measuring the surface tension of its

aqueous solutions.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant molecules begin to self-assemble into

micelles. Above the CMC, the physical properties of the solution, such as conductivity and

surface tension, exhibit a distinct change in their concentration dependence.

This method is suitable for the hydrochloride salt of O-Decylhydroxylamine, which is an ionic

surfactant.

Materials and Equipment:

O-Decylhydroxylamine hydrochloride

High-purity deionized water

Conductivity meter with a temperature-controlled cell

Magnetic stirrer and stir bar

Volumetric flasks and pipettes
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Procedure:

Prepare a stock solution of O-Decylhydroxylamine hydrochloride (e.g., 50 mM) in deionized

water.

Place a known volume of deionized water into the conductivity cell and measure its initial

conductivity.

Titrate the water in the cell with small, precise aliquots of the stock solution.

After each addition, allow the solution to equilibrate while stirring gently, and record the

conductivity and the total concentration of the surfactant.

Continue the additions well past the expected CMC.

Plot the specific conductivity (κ) versus the concentration of O-Decylhydroxylamine
hydrochloride.

The plot will show two linear regions with different slopes. The intersection of these two lines

corresponds to the CMC.

Diagram 2: Experimental Workflow for CMC Determination by Conductivity
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Prepare Stock Solution of
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Caption: CMC Determination by Conductivity Measurement.

Surface Tension Measurement
The surface tension of a surfactant solution decreases with increasing concentration up to the

CMC, after which it remains relatively constant.

Materials and Equipment:

O-Decylhydroxylamine hydrochloride solutions of varying concentrations

Tensiometer with a Wilhelmy plate

Temperature-controlled sample vessel

Procedure:
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Prepare a series of aqueous solutions of O-Decylhydroxylamine hydrochloride with

concentrations spanning the expected CMC.

Calibrate the tensiometer according to the manufacturer's instructions.

Clean the Wilhelmy plate thoroughly with a suitable solvent and then flame it to remove any

organic residues.

Measure the surface tension of each solution, ensuring the plate is properly wetted and that

the temperature is constant.

Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration.

The point at which the slope of the curve changes sharply corresponds to the CMC. The

surface tension at this point is the γCMC.

Diagram 3: Logical Relationship of Surfactant Behavior

Surfactant Concentration

Dominant Species

Physical Property

Below CMC

Monomers at Surface and in Bulk

Above CMC

Micelles in Bulk

Surface Tension Decreases Surface Tension is Constant

Click to download full resolution via product page

Caption: Surfactant Concentration and Properties.
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Self-Assembly and Micelle Formation
The amphiphilic nature of O-Decylhydroxylamine drives its self-assembly in aqueous

environments to form micelles. These are spherical aggregates where the hydrophobic decyl

chains are sequestered in the core, and the hydrophilic hydroxylamine headgroups are

exposed to the aqueous phase. This process is thermodynamically driven to minimize the

unfavorable interactions between the hydrophobic tails and water.

The formation of micelles is a critical property for applications in drug delivery, as the

hydrophobic core can serve as a nano-container for lipophilic drugs, enhancing their solubility

and stability in aqueous formulations.

Applications in Drug Development
The ability of O-Decylhydroxylamine to form micelles makes it a promising excipient in drug

delivery systems. Micellar formulations can:

Solubilize poorly water-soluble drugs: The hydrophobic core of the micelles can encapsulate

lipophilic drugs, increasing their apparent solubility in aqueous media.

Protect drugs from degradation: Encapsulation within the micellar core can shield drugs from

enzymatic degradation and hydrolysis.

Enable targeted drug delivery: The surface of the micelles can be functionalized with

targeting ligands to direct the drug-loaded nanoparticles to specific cells or tissues.

Control drug release: The release of the drug from the micelles can be modulated by the

stability of the micellar structure, which can be influenced by factors such as pH,

temperature, or enzymatic activity.

Conclusion
O-Decylhydroxylamine is a molecule with significant potential as a surfactant and a

component of advanced drug delivery systems. Its amphiphilic properties, characterized by its

ability to self-assemble into micelles, are central to these applications. While further

experimental data is needed to fully quantify its behavior, the foundational understanding of its

physicochemical properties and the established protocols for its synthesis and characterization
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provide a strong basis for its exploration by researchers and scientists in the field of drug

development. The detailed methodologies provided in this guide are intended to facilitate

further investigation into the promising applications of O-Decylhydroxylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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